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Compound of Interest

Compound Name: Hydroxy Tolbutamide-d9

Cat. No.: B602741

An In-depth Technical Guide to Hydroxy Tolbutamide-d9: Physical and Chemical
Characteristics for Advanced Research

This technical guide provides a comprehensive overview of the physical and chemical
properties, metabolic context, and analytical applications of Hydroxy Tolbutamide-d9.
Designed for researchers, scientists, and professionals in drug development, this document
synthesizes critical data into a structured format, complete with detailed experimental protocols
and visual diagrams to elucidate complex processes.

Core Physical and Chemical Properties

Hydroxy Tolbutamide-d9 is the deuterated analog of Hydroxy Tolbutamide, a primary
metabolite of the first-generation sulfonylurea antidiabetic drug, Tolbutamide.[1] The
incorporation of nine deuterium atoms on the butyl group provides a stable isotopic label,
making it an invaluable tool in pharmacokinetic and metabolic studies.[1][2]
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Property Value Source(s)
CAS Number 1185112-19-9 [21[31[4]1[5]
Molecular Formula C12H9D9N204S [2][41[5]
Molecular Weight 295.40 g/mol [2][41[5]
Appearance White to Off-White Solid [2][6]
Melting Point 100-103°C [6][7]
Solubility Methanol (Slightly) [71[8]

Storage Temperature

2-8°C Refrigerator or -20°C
Freezer

[2]7]

4-Hydroxytolbutamide-d9,
Hydroxymethylcarbutamide-d9,

Synonyms N-((butyl-d9)carbamoyl)-4- [2][5]
(hydroxymethyl)benzenesulfon
amide
SIJRHYONYKZIRPM-

InChl Key [3]

UHFFFAOYSA-N

Application in Bioanalytical Methods

The primary application of Hydroxy Tolbutamide-d9 is as an internal standard for the

quantification of Hydroxy Tolbutamide in biological matrices using liquid chromatography-mass

spectrometry (LC-MS/MS).[1][3] The use of a stable isotope-labeled internal standard is the

gold standard in quantitative bioanalysis for several key reasons:

o Similar Physicochemical Properties: Deuterium labeling results in minimal changes to the

chemical behavior of the molecule, ensuring that the internal standard co-elutes with the

analyte and exhibits similar extraction recovery and ionization efficiency.[3]

e Enhanced Mass Spectrometry Detection: The mass difference between the deuterated

standard and the native analyte allows for their simultaneous but distinct detection,
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minimizing chromatographic interference and improving the accuracy and precision of

measurements.[3]

o Correction for Matrix Effects: The internal standard helps to compensate for variations in
sample preparation and matrix effects that can suppress or enhance the analyte signal in the
mass spectrometer.[3]

Metabolic Pathway of Tolbutamide

Tolbutamide is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme
CYP2C9, and to a lesser extent by CYP2C8.[2][3] The main metabolic pathway involves the
oxidation of the p-methyl group of Tolbutamide to a hydroxymethyl group, forming Hydroxy
Tolbutamide. This active metabolite can be further oxidized to the inactive Carboxy
Tolbutamide.[3][9] Understanding this pathway is crucial for evaluating drug-metabolizing

capacity and predicting potential drug-drug interactions.[3]

CYP2C9/CYP2C8 )
Tolbutamide (Hydroxylation) Hydroxy Tolbutamide Oxidation Carbog;’;lﬁ/:’;amlde
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Metabolic conversion of Tolbutamide in the liver.

Experimental Protocols: Quantification by LC-
MS/MS

The accurate quantification of Hydroxy Tolbutamide in biological samples, such as human
serum, is typically achieved through a validated ultra-high performance liquid chromatography-
tandem mass spectrometry (UHPLC-MS/MS) method.[10]

Sample Preparation: A common and efficient method for sample preparation is protein
precipitation.[10]

e An aliquot of the biological sample (e.g., 50 pL of human serum) is mixed with an equal
volume of 0.1% formic acid in water.[10]
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e A solution of acetonitrile/methanol (e.g., 9:1, v/v) containing the internal standard, Hydroxy
Tolbutamide-d9, is added to precipitate proteins.[10]

e The mixture is vortexed and then centrifuged at high speed (e.g., 13,000 x g) at 4°C to pellet
the precipitated proteins.[10]

e The supernatant is transferred to a new tube and may be further diluted before injection into
the UHPLC-MS/MS system.[10]

Chromatographic and Mass Spectrometric Conditions:

o Chromatography: Separation is typically performed on a C18 reverse-phase column with
gradient elution using a mobile phase consisting of an aqueous component (e.g., 0.1%
formic acid in water) and an organic component (e.g., acetonitrile).[11]

e Mass Spectrometry: Detection is achieved using a tandem mass spectrometer operating in
multiple reaction monitoring (MRM) mode.[3] This highly specific and sensitive technique
involves selecting a specific precursor ion (the parent molecule) and monitoring a specific
product ion (a fragment) after collision-induced dissociation.[3]

Calibration and Quantification: A calibration curve is constructed by plotting the peak area ratio
of the analyte (Hydroxy Tolbutamide) to the internal standard (Hydroxy Tolbutamide-d9)
against the known concentrations of the analyte.[3] The linearity of this curve over a defined
range is a critical validation parameter.[3]
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Workflow for the quantification of Hydroxy Tolbutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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